Cas no 126822-39-7 (4-Cyclopropylpyrrolidin-2-one)

4-Cyclopropylpyrrolidin-2-one Properties

Names and Identifiers

• 4-Cyclopropylpyrrolidin-2-one
• 2-Pyrrolidinone,4-cyclopropyl-
• 4-cyclopropyl-2-Pyrrolidinone
• 2-Pyrrolidinone,4-cyclopropyl-(9CI)
• 2-Pyrrolidinone, 4-cyclopropyl-
• RP19650
• ST24023522
• X9678
• Z1551476047
• A889359
• 126822-39-7
• EN300-121813
• Z1203816683
• DS-17184
• Y10368
• DTXSID50561919
• AKOS006356622
• MFCD18816888
• SY043052
• FT-0721314
• J-515250
• CS-0006071
• F2147-3355
• DB-020958
• 4-cyclopropylpyrrolidin-2-one
• +Expand

• MDL： MFCD18816888
• InChIKey： AZWHGFBEGDLZCY-UHFFFAOYSA-N
• Inchi： 1S/C7H11NO/c9-7-3-6(4-8-7)5-1-2-5/h5-6H,1-4H2,(H,8,9)
• SMILES： O=C1C([H])([H])C([H])(C([H])([H])N1[H])C1([H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 125.08413
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 125.084063974g/mol
• Heavy Atom Count: 9
• Complexity: 140
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 29.1

Experimental Properties

• PSA: 29.1
• Boiling Point: 290.5±9.0℃ at 760 mmHg